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Compound of Interest

Compound Name:
4-Amino-L-phenylalanine

hydrochloride

Cat. No.: B555328 Get Quote

Technical Support Center: 4-Amino-L-
phenylalanine Hydrochloride
This technical support center provides guidance on the best practices for handling and

weighing 4-Amino-L-phenylalanine hydrochloride to ensure experimental accuracy and

safety.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the proper personal protective equipment (PPE) when handling 4-Amino-L-
phenylalanine hydrochloride?

A1: It is crucial to use appropriate PPE to avoid contact with skin and eyes.[1][2]

Recommended PPE includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.[2]

Lab Coat: A standard laboratory coat.
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Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved N95 respirator

or equivalent is recommended.

Troubleshooting:

Issue: Skin or eye contact occurs.

Solution: Immediately flush the affected area with plenty of water for at least 15 minutes. For

eye contact, also seek medical attention.[3][4]

Q2: How should 4-Amino-L-phenylalanine hydrochloride be stored?

A2: Proper storage is essential to maintain the integrity of the compound.

Short-term storage: Can be stored at room temperature.[5]

Long-term storage: Recommended at 4°C.[5] For solutions, storage at -20°C for up to one

month or -80°C for up to six months is advised.[6]

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3][4]

Troubleshooting:

Issue: The compound appears discolored or clumpy.

Solution: This may indicate degradation due to improper storage (e.g., exposure to moisture

or light). It is recommended to use a fresh batch of the compound for experiments requiring

high purity.

Q3: I'm having trouble getting an accurate weight for 4-Amino-L-phenylalanine
hydrochloride. What could be the cause?

A3: Inaccurate weight measurements can stem from several factors, particularly if the

compound is hygroscopic (absorbs moisture from the air).

Hygroscopicity: The hydrochloride salt may absorb atmospheric moisture, leading to a

continuously increasing weight on the analytical balance.[7][8]
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Static Electricity: Fine powders can be affected by static, causing readings to be unstable.[7]

Temperature: Weighing a sample that is not at ambient temperature can create air currents

that affect the balance.[7][9]

Troubleshooting:

Issue: The weight reading on the balance is drifting upwards.

Solution: This is a classic sign of a hygroscopic substance. To mitigate this, handle the

compound in a low-humidity environment, such as a glove box or a room with a dehumidifier.

[8][10] Minimize the time the container is open. Weighing by difference is the recommended

technique.[7][9]

Issue: The powder is "jumping" on the weigh paper or the reading is erratic.

Solution: This may be due to static electricity. Use an anti-static gun or ionizer on the

container and weighing vessel. Ensure the balance is properly grounded.[7]

Q4: What is the best method for weighing a small amount of 4-Amino-L-phenylalanine
hydrochloride?

A4: For small quantities, direct weighing on the balance pan is not recommended.

Weighing by Difference: This is the most accurate method. A container with the compound is

weighed, a portion of the compound is transferred to the reaction vessel, and the original

container is re-weighed. The difference in mass is the amount transferred.[7][9]

Stock Solution: For very small amounts, preparing a stock solution of a known concentration

and then transferring a specific volume is a highly accurate method.[10]

Troubleshooting:

Issue: It is difficult to transfer the powder quantitatively after weighing.

Solution: Weigh the compound directly into the vessel in which it will be used. If this is not

possible, use a powder funnel to aid in the transfer. Rinsing the weighing vessel with the

solvent to be used in the experiment can help transfer any residual powder.
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Quantitative Data Summary
Property Value Source

Molecular Formula C₉H₁₂N₂O₂·HCl [5]

Molecular Weight 216.67 g/mol [5]

Appearance White to off-white powder [5]

Solubility in Water Soluble (0.1g in 2 ml H₂O) [5][11]

Long-Term Storage 4°C [5]

Melting Point 270 - 275 °C [4]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution of 4-
Amino-L-phenylalanine Hydrochloride
Objective: To accurately prepare a 10 mM aqueous stock solution.

Materials:

4-Amino-L-phenylalanine hydrochloride

Analytical balance

Volumetric flask (e.g., 10 mL or 25 mL)

Spatula

Weighing paper or boat

Deionized water

Pipettes

Methodology:
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Calculate the required mass:

For a 10 mL solution: 0.01 L * 10 mmol/L * 216.67 g/mol = 0.02167 g (21.67 mg)

Weighing the compound:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully add approximately 21.67 mg of 4-Amino-L-phenylalanine hydrochloride to the

weighing boat. Record the exact mass.

Best Practice: For improved accuracy, especially if the compound is suspected to be

hygroscopic, use the "weighing by difference" method.

Dissolving the compound:

Carefully transfer the weighed powder into the volumetric flask.

Add a small amount of deionized water to the weighing boat to rinse any remaining

powder and transfer the rinse to the volumetric flask. Repeat this step two more times.

Add deionized water to the flask until it is about half-full.

Gently swirl the flask to dissolve the compound completely. Sonication can be used to aid

dissolution if necessary.[12]

Final Dilution:

Once the solid is fully dissolved, add deionized water to the flask until the bottom of the

meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the solution to a properly labeled container and store at -20°C for short-term use

(up to 1 month) or -80°C for long-term storage (up to 6 months).[6]
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Caption: Workflow for handling and weighing 4-Amino-L-phenylalanine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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